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Compound of Interest

Compound Name: BMS-986141

Cat. No.: B8257941 Get Quote

Technical Support Center: BMS-986141
Welcome to the Technical Support Center for BMS-986141. This resource is designed for

researchers, scientists, and drug development professionals to provide best practices for the

storage and handling of BMS-986141, along with troubleshooting guidance for common

experimental challenges.

Frequently Asked Questions (FAQs)
Q1: What is BMS-986141?

A1: BMS-986141 is a potent, orally active, and selective antagonist of the Protease-Activated

Receptor 4 (PAR4).[1] It is a small molecule that has been investigated for its antithrombotic

effects.[2][3] As a reversible antagonist, it offers a potential therapeutic window for inhibiting

platelet aggregation with a lower risk of bleeding compared to some other antiplatelet agents.

[4][5]

Q2: What is the mechanism of action of BMS-986141?

A2: BMS-986141 functions by selectively inhibiting PAR4, a G-protein coupled receptor on the

surface of human platelets. Thrombin, a key enzyme in the coagulation cascade, activates

platelets through both PAR1 and PAR4. While PAR1 mediates a rapid, transient platelet

response, PAR4 is responsible for a more sustained signaling that leads to stable thrombus
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formation. By specifically targeting PAR4, BMS-986141 can modulate thrombin-induced

platelet aggregation.

Q3: What are the primary research applications for BMS-986141?

A3: BMS-986141 is primarily used in preclinical and clinical research to study the role of PAR4

in thrombosis and hemostasis. It is a valuable tool for investigating the downstream signaling

pathways of PAR4 activation in platelets and other cells. Key experimental applications include

in vitro and ex vivo platelet aggregation assays, studies of thrombus formation under shear

stress, and exploring potential new antiplatelet therapeutic strategies.

Storage and Handling
Proper storage and handling of BMS-986141 are critical for maintaining its stability and

ensuring reproducible experimental results.

Storage Recommendations:

Condition Solid Form Stock Solution

Long-Term Storage
Store at -20°C for months to

years.

Aliquot and store at -80°C for

up to 6 months.[1]

Short-Term Storage
Store at 0-4°C for days to

weeks.

Store at -20°C for up to 1

month.[1]

Shipping
Shipped at ambient

temperature.
N/A

Handling Guidelines:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and gloves, when handling BMS-986141 in its solid form or in solution.

Weighing: To avoid inhalation of the powder, weigh solid BMS-986141 in a well-ventilated

area or a chemical fume hood.

Solution Preparation: Prepare stock solutions in a chemical fume hood.
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Disposal: Dispose of unused BMS-986141 and contaminated materials in accordance with

federal, state, and local regulations for chemical waste.[6] It is best practice to manage

discarded antineoplastic hazardous drugs as hazardous waste.[6]

Experimental Protocols
Preparation of BMS-986141 Stock Solution
Due to the lack of specific public data on the solubility of BMS-986141, it is recommended to

perform a small-scale solubility test in a solvent of choice, such as DMSO, before preparing a

large stock solution.

General Protocol for a 10 mM Stock Solution in DMSO:

Calculate the required mass:

Molecular Weight of BMS-986141: 561.63 g/mol [4][7]

For 1 mL of a 10 mM solution, you will need 5.62 mg of BMS-986141.

Weighing: Carefully weigh the calculated amount of BMS-986141 powder.

Dissolving: Add the appropriate volume of high-purity, anhydrous DMSO to the powder.

Mixing: Vortex or sonicate the solution gently until the solid is completely dissolved.

Aliquoting and Storage: Aliquot the stock solution into small, single-use volumes in tightly

sealed vials to minimize freeze-thaw cycles.[1] Store the aliquots at -80°C.

Platelet Aggregation Assay using Light Transmission
Aggregometry (LTA)
This protocol provides a general framework for assessing the inhibitory effect of BMS-986141
on PAR4-agonist-induced platelet aggregation.

Workflow for Platelet Aggregation Assay
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Sample Preparation

Assay Execution

Data Analysis

Blood Collection
(3.2% Sodium Citrate)

Centrifugation (PRP)
(150-200g, 15 min)

PRP Isolation

Platelet Count Adjustment

Incubate PRP with
BMS-986141 or vehicle

Add PAR4 Agonist Peptide

Measure Aggregation (LTA)

Calculate % Inhibition

Determine IC50
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Stock Solution Issues Protocol Issues Platelet Issues

Inconsistent or
Unexpected Results

Check BMS-986141
Stock Solution

Review Experimental
Protocol

Assess Platelet
Viability/Function

Improper Storage? Multiple Freeze-Thaws? Precipitation? Incorrect Concentration? Inconsistent Incubation? Agonist Degradation? Donor Variability? Activation during Prep? Low Platelet Count?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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